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Compound of Interest

Compound Name: Dipotassium hexabromoplatinate

Cat. No.: B093747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the aqueous solubility of dipotassium
hexabromoplatinate (K₂PtBr₆). Due to the limited availability of direct experimental data in the

literature, this guide synthesizes available information, including its solubility product constant

(Ksp), to provide a quantitative understanding of its solubility. A general experimental protocol

for determining the solubility of similar sparingly soluble platinum compounds is also presented.

Quantitative Solubility Data
Direct experimental values for the solubility of dipotassium hexabromoplatinate in water at

various temperatures are not readily available in the reviewed literature. However, a solubility

product constant (pKsp) of 4.20 has been reported.[1] This value allows for the calculation of

the molar solubility and the solubility in grams per 100 mL at a standard temperature (assumed

to be 25 °C).

The dissociation of dipotassium hexabromoplatinate in water can be represented by the

following equilibrium:

K₂PtBr₆(s) ⇌ 2K⁺(aq) + [PtBr₆]²⁻(aq)

The solubility product constant (Ksp) is given by:

Ksp = [K⁺]²[PtBr₆²⁻]
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If 'S' is the molar solubility of K₂PtBr₆, then [PtBr₆²⁻] = S and [K⁺] = 2S. Therefore:

Ksp = (2S)² * S = 4S³

Given that pKsp = -log(Ksp) = 4.20, the Ksp is 10⁻⁴·²⁰ ≈ 6.31 x 10⁻⁵.

From this, the molar solubility (S) can be calculated:

S = (Ksp / 4)¹ᐟ³ = (6.31 x 10⁻⁵ / 4)¹ᐟ³ ≈ 0.025 M

The following table summarizes the calculated solubility of dipotassium hexabromoplatinate
in water.

Parameter Value

pKsp 4.20

Ksp 6.31 x 10⁻⁵

Molar Solubility (S) ~ 0.025 mol/L

Solubility in g/100 mL ~ 1.88 g/100 mL

Note: The molecular weight of dipotassium hexabromoplatinate (Br₆K₂Pt) is 752.7 g/mol .[1]

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of dipotassium
hexabromoplatinate was not found, a general and reliable method for sparingly soluble salts

is the shake-flask method. This approach is widely used to determine the thermodynamic

solubility of compounds.

Objective: To determine the aqueous solubility of dipotassium hexabromoplatinate at a given

temperature.

Materials:

Dipotassium hexabromoplatinate (solid, high purity)
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Deionized or distilled water

Constant temperature water bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

Volumetric flasks and pipettes

An appropriate analytical technique for quantifying the platinum complex concentration (e.g.,

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or UV-Vis Spectroscopy).

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid dipotassium hexabromoplatinate to a known volume of

deionized water in a sealed container (e.g., a glass vial or flask). The excess solid is

crucial to ensure that a saturated solution is formed.

Place the container in a constant temperature bath and agitate it (e.g., using a shaker or

magnetic stirrer) for a prolonged period (typically 24-72 hours) to ensure that equilibrium is

reached.

Sample Collection and Preparation:

Once equilibrium is established, allow the solution to stand undisturbed at the same

temperature to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved solid particles. This step is critical to prevent overestimation of the solubility.

Quantification:
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Accurately dilute the filtered, saturated solution with a suitable solvent (e.g., dilute acid for

ICP-MS analysis) to a concentration that falls within the linear range of the chosen

analytical method.

Determine the concentration of the platinum species in the diluted solution using a

calibrated analytical instrument.

Calculation:

Calculate the concentration of dipotassium hexabromoplatinate in the original saturated

solution by accounting for the dilution factor.

Express the solubility in the desired units, such as moles per liter (mol/L) or grams per 100

mL ( g/100 mL).

Logical Workflow for Solubility Determination
The logical workflow for the experimental determination of solubility is outlined below.

Caption: Experimental workflow for determining the solubility of dipotassium
hexabromoplatinate.

It is important to note that no information regarding signaling pathways or other complex logical

relationships involving dipotassium hexabromoplatinate was identified in the reviewed

literature. Therefore, a corresponding visualization could not be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093747#solubility-of-dipotassium-
hexabromoplatinate-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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